Cas no 1956426-59-7 ((Z)-2-(BENZYLOXYCARBONYLAMINO)-3-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)ACRYLIC ACID)

• Product Name: (Z)-2-(BENZYLOXYCARBONYLAMINO)-3-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)ACRYLIC ACID
• CAS No: 1956426-59-7
• MF: C₂₁H₂₈N₂O₆
• MW: 404.456826210022
• CID: 5182648
• Update Time: 2025-05-21

(Z)-2-(BENZYLOXYCARBONYLAMINO)-3-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)ACRYLIC ACID Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(BENZYLOXYCARBONYLAMINO)-3-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)ACRYLIC ACID
• (Z)-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]-2-(phenylmethoxycarbonylamino)prop-2-enoic acid
• 1-Piperidinecarboxylic acid, 4-[2-carboxy-2-[[(phenylmethoxy)carbonyl]amino]ethenyl]-, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C21H28N2O6/c1-21(2,3)29-20(27)23-11-9-15(10-12-23)13-17(18(24)25)22-19(26)28-14-16-7-5-4-6-8-16/h4-8,13,15H,9-12,14H2,1-3H3,(H,22,26)(H,24,25)
• InChI Key： FWHAVCGWXDBPRC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C=C(C(O)=O)NC(OCC2=CC=CC=C2)=O)CC1

Additional information on (Z)-2-(BENZYLOXYCARBONYLAMINO)-3-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)ACRYLIC ACID

Introduction to (Z)-2-(BENZYLOXYCARBONYLAMINO)-3-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)ACRYLIC ACID (CAS No. 1956426-59-7)

(Z)-2-(BENZYLOXYCARBONYLAMINO)-3-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)ACRYLIC ACID, identified by its CAS number 1956426-59-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their versatile applications in synthetic chemistry and drug design. The intricate structure of this molecule, featuring both BENZYLOXYCARBONYLAMINO and TERT-BUTOXYCARBONYL protective groups, makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

The ACRYLIC ACID moiety in the molecular framework of this compound plays a crucial role in its reactivity and potential applications. Acrylic acid derivatives are widely recognized for their ability to participate in various chemical reactions, including condensation, polymerization, and Michael addition reactions. These reactions are fundamental in the construction of larger molecular structures, making this compound a promising candidate for use in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in the use of protected amino acids in drug development. The BENZYLOXYCARBONYLAMINO group provides an effective protection for the amino function, preventing unwanted side reactions during synthetic processes. This protection is crucial when dealing with sensitive intermediates that require precise control over reaction conditions. The presence of the TERT-BUTOXYCARBONYL group further enhances the stability of the compound, ensuring that it remains intact under various reaction conditions.

The piperidine ring in the molecular structure of (Z)-2-(BENZYLOXYCARBONYLAMINO)-3-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)ACRYLIC ACID adds another layer of complexity and functionality. Piperidine derivatives are known for their biological activity and have been extensively studied for their potential as pharmacophores. The 4-position substituent on the piperidine ring influences the electronic properties of the molecule, which can be tailored to achieve specific biological effects.

Recent research has highlighted the importance of acrylate-based compounds in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The ability to functionalize acrylic acid derivatives allows for the creation of molecules with targeted interactions with biological targets. This flexibility makes (Z)-2-(BENZYLOXYCARBONYLAMINO)-3-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)ACRYLIC ACID a valuable tool in the quest for new treatments.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of protective groups is essential to prevent unwanted side reactions and to ensure that the final product meets the required specifications. Advances in synthetic methodologies have made it possible to produce complex molecules like (Z)-2-(BENZYLOXYCARBONYLAMINO)-3-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)ACRYLIC ACID strong>.

In conclusion, (Z)-2-(BENZYLOXYCARBONYLAMINO)-3-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)ACRYLIC ACID(CAS No. 1956426-59-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, featuring protective groups and functional moieties, makes it a valuable intermediate in synthetic chemistry. The growing body of research on acrylate-based compounds underscores its importance in drug development efforts.